Cas no 110199-18-3 ((R)-4-Phenylthiazolidine-2-thione)

(R)-4-Phenylthiazolidine-2-thione structure
110199-18-3 structure
Product Name:(R)-4-Phenylthiazolidine-2-thione
CAS No:110199-18-3
MF:C9H9NS2
MW:195.30445933342
MDL:MFCD06658215
CID:62809
PubChem ID:253662074
Update Time:2025-04-18

(R)-4-Phenylthiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Phenylthiazolidine-2-thione
    • (R)-4-Phenyl-1,3-thiazolidine-2-thione
    • (4R)-4-phenyl-1,3-thiazolidine-2-thione
    • ®-4-PHENYL-1,3-THIAZOLIDINE-2-THIONE
    • (4R)-phenylthiazolidine-2-thione
    • (R)-4-phenylthiazolidin-2-thione
    • 2-Thiazolidinethione,4-phenyl-,(4R)
    • (R)-(-)-4-PHENYL-1,3-THIAZOLIDINE-2-THIONE
    • 2-Thiazolidinethione, 4-phenyl-, (4R)-
    • 2-Thiazolidinethione,4-phenyl-, (4R)-
    • 4alpha-Phenylthiazolidine-2-thione
    • FCH921320
    • OR14520
    • AK109098
    • AX8011739
    • P1959
    • 137P295
    • (R
    • (R)-4-Phenylthiazolidine-2-thione,
    • 110199-18-3
    • AKOS016843518
    • (4R)-4-Phenylthiazolidine-2-thione
    • MFCD06658215
    • DTXSID10467963
    • CS-0053184
    • P10376
    • A894922
    • AS-50498
    • (R)-4-Phenylthiazolidine-2-thione, >=98.0% (GC)
    • J-002400
    • SCHEMBL17295910
    • MDL： MFCD06658215
    • Inchi： 1S/C9H9NS2/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,11)/t8-/m0/s1
    • InChI Key： IEXSISKCCADMLK-QMMMGPOBSA-N
    • SMILES： S1C(N[C@H](C2C=CC=CC=2)C1)=S

Computed Properties

  • Exact Mass: 195.01800
  • Monoisotopic Mass: 195.01764164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 128.0 to 130.0 deg-C
  • Boiling Point: 322.2±45.0 °C at 760 mmHg
  • Flash Point: 148.7±28.7 °C
  • Refractive Index: 1.7
  • PSA: 69.42000
  • LogP: 2.67780
  • Specific Rotation: -207 º (c=1% in chloroform)
  • Optical Activity: [α]20/D -207±5°, c = 1% in chloroform

(R)-4-Phenylthiazolidine-2-thione Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • FLUKA BRAND F CODES：10-23
  • Hazardous Material Identification： Xi
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R36/37/38

(R)-4-Phenylthiazolidine-2-thione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-4-Phenylthiazolidine-2-thione Pricemore >>

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